3-Phenylpropyl propionate
3-Phenylpropyl propionate
3-Phenylpropyl propanoate, also known as benzenepropanol, 1-propanoate or fema 2897, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropyl propanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-phenylpropyl propanoate is primarily located in the membrane (predicted from logP). 3-Phenylpropyl propanoate has a balsam, floral, and hyacinth taste.
Brand Name:
Vulcanchem
CAS No.:
122-74-7
VCID:
VC20996430
InChI:
InChI=1S/C12H16O2/c1-2-12(13)14-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
SMILES:
CCC(=O)OCCCC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
3-Phenylpropyl propionate
CAS No.: 122-74-7
Cat. No.: VC20996430
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
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Specification
| Description | 3-Phenylpropyl propanoate, also known as benzenepropanol, 1-propanoate or fema 2897, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropyl propanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-phenylpropyl propanoate is primarily located in the membrane (predicted from logP). 3-Phenylpropyl propanoate has a balsam, floral, and hyacinth taste. |
|---|---|
| CAS No. | 122-74-7 |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 3-phenylpropyl propanoate |
| Standard InChI | InChI=1S/C12H16O2/c1-2-12(13)14-10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3 |
| Standard InChI Key | GTNCESCYZPMXCJ-UHFFFAOYSA-N |
| SMILES | CCC(=O)OCCCC1=CC=CC=C1 |
| Canonical SMILES | CCC(=O)OCCCC1=CC=CC=C1 |
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